N(6)-(3-isothiocyanatobenzyl)adenosine-5/'-N-methyluronamide
N(6)-(3-isothiocyanatobenzyl)adenosine-5/'-N-methyluronamide
Brand Name:
Vulcanchem
CAS No.:
157848-36-7
VCID:
VC0129899
InChI:
InChI=1S/C19H19N7O4S/c1-20-18(29)15-13(27)14(28)19(30-15)26-8-24-12-16(22-7-23-17(12)26)21-6-10-3-2-4-11(5-10)25-9-31/h2-5,7-8,13-15,19,27-28H,6H2,1H3,(H,20,29)(H,21,22,23)/t13-,14+,15-,19+/m0/s1
SMILES:
CNC(=O)C1C(C(C(O1)N2C=NC3=C(N=CN=C32)NCC4=CC(=CC=C4)N=C=S)O)O
Molecular Formula:
C19H19N7O4S
Molecular Weight:
441.5 g/mol
N(6)-(3-isothiocyanatobenzyl)adenosine-5/'-N-methyluronamide
CAS No.: 157848-36-7
Main Products
VCID: VC0129899
Molecular Formula: C19H19N7O4S
Molecular Weight: 441.5 g/mol
| CAS No. | 157848-36-7 |
|---|---|
| Product Name | N(6)-(3-isothiocyanatobenzyl)adenosine-5/'-N-methyluronamide |
| Molecular Formula | C19H19N7O4S |
| Molecular Weight | 441.5 g/mol |
| IUPAC Name | (2S,3S,4R,5R)-3,4-dihydroxy-5-[6-[(3-isothiocyanatophenyl)methylamino]purin-9-yl]-N-methyloxolane-2-carboxamide |
| Standard InChI | InChI=1S/C19H19N7O4S/c1-20-18(29)15-13(27)14(28)19(30-15)26-8-24-12-16(22-7-23-17(12)26)21-6-10-3-2-4-11(5-10)25-9-31/h2-5,7-8,13-15,19,27-28H,6H2,1H3,(H,20,29)(H,21,22,23)/t13-,14+,15-,19+/m0/s1 |
| Standard InChIKey | LYCXMJPBDIEOMO-QCUYGVNKSA-N |
| Isomeric SMILES | CNC(=O)[C@@H]1[C@H]([C@H]([C@@H](O1)N2C=NC3=C(N=CN=C32)NCC4=CC(=CC=C4)N=C=S)O)O |
| SMILES | CNC(=O)C1C(C(C(O1)N2C=NC3=C(N=CN=C32)NCC4=CC(=CC=C4)N=C=S)O)O |
| Canonical SMILES | CNC(=O)C1C(C(C(O1)N2C=NC3=C(N=CN=C32)NCC4=CC(=CC=C4)N=C=S)O)O |
| Synonyms | IBAMUN N(6)-(3-isothiocyanatobenzyl)adenosine-5'-N-methyluronamide |
| PubChem Compound | 190893 |
| Last Modified | Nov 11 2021 |
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